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Compound of Interest

Compound Name: Chemosol

Cat. No.: B1237139 Get Quote

This technical guide provides a comprehensive analysis of the safety data sheet (SDS) for

Chemosol B8, a chemical agent utilized for microbiological control. The information is intended

for researchers, scientists, and professionals in drug development who handle this substance.

This guide synthesizes available data on Chemosol B8 and its hazardous components,

presenting it in a structured format with quantitative data tables, generalized experimental

methodologies, and visual diagrams to ensure clarity and promote safe handling practices.

Product Identification and Composition
Chemosol B8 is identified as a microbiological control agent. Its hazardous nature is primarily

attributed to its composition, which includes Piperazine-N,N′-bis(2-ethanesulfonic acid) (PIPES)

and Sodium Hydroxide.

Component CAS Number
Percentage in Chemosol
B8

Piperazine-N,N′-bis(2-

ethanesulfonic acid) (PIPES)
5625-37-6 16.2%

Sodium Hydroxide 1310-73-2 4.5%

Other non-hazardous

components
Not Applicable 79.3%
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Hazard Identification and Classification
Chemosol B8 is classified as a hazardous substance, primarily causing severe skin burns and

eye damage. The signal word for this product is "Danger".

Hazard Statement:

H314: Causes severe skin burns and eye damage.

The primary routes of exposure and their effects are detailed below:

Skin Contact: Causes severe burns.

Eye Contact: Causes serious and potentially permanent eye damage, which could lead to

blindness.

Ingestion: Causes burns to the digestive tract.

Inhalation: May cause irritation to the respiratory system, and prolonged inhalation may be

harmful.

It is important to note that Chemosol B8 is not classified as a respiratory or skin sensitizer and

is not considered to be carcinogenic, mutagenic, or genotoxic by IARC, ACGIH, NTP, or OSHA.

Hazard Identification

Chemosol B8 Hazard Classificationis classified as

Signal Word: Danger

results in

Hazard Statementleads to "H314: Causes severe skin burns and eye damage"

Click to download full resolution via product page

Caption: Hazard Identification Workflow for Chemosol B8.
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Physical and Chemical Properties
The Safety Data Sheet for Chemosol B8 itself provides limited quantitative physical and

chemical data. To offer a more comprehensive overview, the properties of its hazardous

components, PIPES and Sodium Hydroxide, are provided below.

Chemosol B8
Property Value

Physical State Liquid

Color Clear colorless or nearly colorless

Odor Not available

pH 11 (estimated)

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Solubility Not available

PIPES (Piperazine-N,N′-bis(2-ethanesulfonic acid))
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Property Value

Molecular Formula C₈H₁₈N₂O₆S₂

Molecular Weight 302.37 g/mol

Appearance White crystalline powder

Melting Point Decomposes above 300 °C

Boiling Point 499.21°C[1]

Density 1.51 g/cm³[1]

Solubility in Water
Low (~1 g/L at 100 °C); soluble in NaOH

solutions

pKa (at 25°C) pKa₁ = 2.67, pKa₂ = 6.76

Sodium Hydroxide
Property Value

Molecular Formula NaOH

Molecular Weight 40.00 g/mol

Appearance
White, deliquescent solid (pellets, flakes, or

beads)

Melting Point 318 °C

Boiling Point 1388 °C

Density 2.13 g/cm³

Solubility in Water Highly soluble

pH Highly alkaline (basic) in solution

Toxicological Information
Detailed toxicological data for the Chemosol B8 mixture is largely unavailable. The toxicity of

the product is inferred from the properties of its components, primarily Sodium Hydroxide.
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Substance Test Route Species Value

Sodium

Hydroxide
LD50 Oral Rabbit

140 - 340

mg/kg[2]

Sodium

Hydroxide
LD50 Dermal Rabbit 1350 mg/kg[2]

Experimental Protocols
The Safety Data Sheets for Chemosol B8 and its components do not provide detailed

experimental protocols for the determination of their physicochemical and toxicological

properties. Such studies are typically conducted according to internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

General Methodology for Acute Oral Toxicity (LD50): A typical acute oral toxicity study, such as

the one referenced for Sodium Hydroxide in rabbits, would generally follow a procedure similar

to OECD Guideline 425 (Up-and-Down Procedure). In such a study, a single animal is dosed

with the test substance. If the animal survives, the next animal is given a higher dose; if it dies,

the next is given a lower dose. This continues until a predetermined number of animals have

been tested, allowing for the calculation of the LD50 value, which is the statistically estimated

dose that would be lethal to 50% of the tested population. The study referenced for Sodium

Hydroxide involved administering a 1-10% solution to rabbits and observing the outcomes.[3]
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Generalized Experimental Workflow for Acute Oral Toxicity (LD50)

Dose Animal 1

Observe Outcome

Animal Survives

Survival

Animal Dies

Mortality

Increase Dose Decrease Dose

Dose Next Animal

Repeat Until Endpoint

Continue Testing

Calculate LD50

Endpoint Met

Click to download full resolution via product page

Caption: Generalized workflow for an Up-and-Down acute oral toxicity study.
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Safe Handling and Emergency Procedures
Due to the corrosive nature of Chemosol B8, strict adherence to safety protocols is mandatory

to prevent exposure and injury.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Chemosol B8:

Eye/Face Protection: Safety glasses with side shields or goggles. A face shield is also

recommended.

Skin Protection: Protective gloves (Nitrile is specified in the SDS), and suitable protective

clothing to prevent skin contact.

Respiratory Protection: Generally not required with good general ventilation. However, if

vapors or mists are generated, appropriate respiratory protection should be used.

An emergency eye wash fountain and quick drench shower must be readily available in the

immediate work area.

First Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately:

If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.
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Emergency Response Protocol for Chemosol B8 Exposure

Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhaled

Ingestion

Swallowed

Remove Clothing, Rinse Skin Rinse Eyes, Remove Contacts Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for first aid response to Chemosol B8 exposure.

Stability and Reactivity
Chemosol B8 is stable under normal conditions of use, storage, and transport. It is important

to avoid contact with strong acids, as this may cause a reaction. No hazardous decomposition

products are known.

Disposal Considerations
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Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Waste from this product may be considered hazardous.

This guide provides a detailed overview based on available Safety Data Sheet information. It is

crucial for all personnel handling Chemosol B8 to read and understand the full SDS for the

product before use. Always prioritize safety and adhere to all recommended precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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